Cas no 2228734-85-6 (3,3-difluoro-2-2-(propan-2-yl)phenylpropan-1-amine)

• Product Name: 3,3-difluoro-2-2-(propan-2-yl)phenylpropan-1-amine
• CAS No: 2228734-85-6
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 5810763
• PubChem ID: 165631938
• Update Time: 2025-05-27

3,3-difluoro-2-2-(propan-2-yl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-2-(propan-2-yl)phenylpropan-1-amine
• 2228734-85-6
• EN300-1957082
• 3,3-difluoro-2-[2-(propan-2-yl)phenyl]propan-1-amine

• Inchi： 1S/C12H17F2N/c1-8(2)9-5-3-4-6-10(9)11(7-15)12(13)14/h3-6,8,11-12H,7,15H2,1-2H3
• InChI Key： RTXAJGDFQXJDPE-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=CC=1C(C)C)F

Computed Properties

• Exact Mass: 213.13290587g/mol
• Monoisotopic Mass: 213.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-2-2-(propan-2-yl)phenylpropan-1-amine

Research Brief on 3,3-Difluoro-2-2-(propan-2-yl)phenylpropan-1-amine (CAS: 2228734-85-6): Recent Advances and Applications

In recent years, the compound 3,3-difluoro-2-2-(propan-2-yl)phenylpropan-1-amine (CAS: 2228734-85-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated structure and isopropyl-substituted phenyl ring, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) highlights the optimized synthetic route for 3,3-difluoro-2-2-(propan-2-yl)phenylpropan-1-amine, emphasizing its scalability and yield improvement. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the isopropyl group, followed by a selective fluorination step to achieve the desired difluoro motif. This method not only enhances the efficiency of production but also ensures high purity, which is critical for pharmaceutical applications.

Pharmacological investigations have revealed that 3,3-difluoro-2-2-(propan-2-yl)phenylpropan-1-amine exhibits potent activity as a modulator of serotonin receptors, particularly the 5-HT_2A subtype. Preclinical studies conducted in rodent models demonstrated its efficacy in mitigating symptoms of neuropsychiatric disorders, such as depression and anxiety, with a favorable safety profile. The compound's ability to cross the blood-brain barrier efficiently further underscores its therapeutic potential.

In addition to its central nervous system (CNS) applications, recent research has explored the compound's utility in oncology. A 2024 study in Cancer Research reported that 3,3-difluoro-2-2-(propan-2-yl)phenylpropan-1-amine acts as an inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The compound demonstrated selective cytotoxicity against several cancer cell lines, including glioblastoma and breast cancer, while sparing normal cells. These findings suggest its potential as a novel chemotherapeutic agent.

Despite these promising results, challenges remain in the clinical translation of 3,3-difluoro-2-2-(propan-2-yl)phenylpropan-1-amine. Issues such as metabolic stability, long-term toxicity, and formulation optimization need to be addressed in future studies. Ongoing research is focused on structural derivatives to improve pharmacokinetic properties and reduce off-target effects.

In conclusion, 3,3-difluoro-2-2-(propan-2-yl)phenylpropan-1-amine represents a versatile scaffold with broad applications in drug development. Its dual role in CNS disorders and oncology highlights its multidisciplinary relevance. Continued exploration of its mechanisms and derivatives will likely yield further breakthroughs in the coming years.